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Compound of Interest

Compound Name: H-His-NH2.2HCl

Cat. No.: B613043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information, handling precautions, and an

overview of the biological significance of H-His-NH2·2HCl, also known as L-Histidinamide

dihydrochloride (CAS No: 71666-95-0). This document is intended to serve as an essential

resource for laboratory personnel and researchers in the fields of biochemistry, cell biology, and

pharmaceutical development.

Section 1: Chemical and Physical Properties
L-Histidinamide dihydrochloride is the dihydrochloride salt of L-histidinamide. The presence of

the amide group in place of the carboxylic acid and the dihydrochloride form influences its

solubility and stability.
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Property Value Source

CAS Number 71666-95-0 Fisher Scientific

Molecular Formula C6H11N3O · 2HCl Fisher Scientific

Molecular Weight 226.10 g/mol Fisher Scientific

Appearance
White to off-white crystalline

powder
Fisher Scientific

Solubility Soluble in water Fisher Scientific

Stability Stable under normal conditions Fisher Scientific

Section 2: Safety and Hazard Information
According to the Safety Data Sheet (SDS) from Fisher Scientific, L-Histidinamide

dihydrochloride is not classified as hazardous. However, standard laboratory safety practices

should always be followed.

Hazard Identification and Precautionary Measures
While not classified as hazardous, it is recommended to handle L-Histidinamide dihydrochloride

with care.

Hazard Statements: The toxicological properties have not been fully investigated.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

First Aid Measures
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Exposure Route First Aid Measures

Inhalation
Remove to fresh air. Get medical attention

immediately if symptoms occur.

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention

immediately if symptoms occur.

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Get medical attention if

symptoms occur.

Handling and Storage
Handling: Wear appropriate personal protective equipment (PPE), including gloves and

safety glasses. Avoid dust formation and inhalation. Ensure adequate ventilation.

Storage: Keep container tightly closed in a dry and well-ventilated place. It is recommended

to keep it refrigerated.

Section 3: Experimental Protocols and Applications
Detailed experimental protocols for L-Histidinamide dihydrochloride are not widely published.

However, based on its structure as a histidine analog, it can be used in various biochemical

and cell culture applications.

General Handling and Solution Preparation Workflow
The following diagram outlines a general workflow for handling and preparing solutions of L-

Histidinamide dihydrochloride in a research laboratory.

Caption: General laboratory workflow for L-Histidinamide dihydrochloride.

Potential Research Applications
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Cell Culture Supplement: As a derivative of the essential amino acid L-histidine, it can be

used in cell culture media to study its effect on cell growth, proliferation, and metabolism.

Enzyme Assays: It can be used as a substrate or inhibitor in studies of enzymes that

metabolize histidine or related compounds.

Peptide Synthesis: L-Histidinamide can be incorporated into synthetic peptides to investigate

the role of the C-terminal amide in peptide structure and function.

Drug Delivery Research: A recent study has shown the use of histidinamide-conjugated

cholesterol in lipid nanoparticles for enhanced intracellular delivery of mRNA[1]. This

suggests a promising application in the field of nucleic acid-based therapeutics. The

imidazole side chain of histidine can become protonated at endosomal pH, which may

facilitate endosomal escape, a critical step in the delivery of macromolecules into the

cytoplasm.

Section 4: Role in Signaling Pathways
While direct involvement of L-Histidinamide dihydrochloride in specific signaling pathways is

not well-documented, the histidine residue is a key player in various signaling events, primarily

through the action of histidine kinases.

Histidine Kinases and Two-Component Systems
Histidine kinases are crucial components of two-component signal transduction systems, which

are prevalent in bacteria and also found in eukaryotes like yeast and plants[2][3][4]. These

systems allow organisms to sense and respond to environmental stimuli.

The general mechanism of a two-component system is as follows:

A sensor histidine kinase detects an external signal.

This triggers the autophosphorylation of a conserved histidine residue within the kinase.

The phosphate group is then transferred to a conserved aspartate residue on a partner

protein called the response regulator.
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The phosphorylated response regulator then mediates a downstream cellular response,

often by acting as a transcription factor.

The following diagram illustrates a simplified model of a two-component signaling pathway.

Caption: A simplified model of a two-component signaling pathway.

Given its structural similarity to L-histidine, L-Histidinamide dihydrochloride could potentially be

explored as a modulator of histidine kinase activity or as a tool to probe histidine-dependent

signaling events in various biological systems.

Section 5: Conclusion
H-His-NH2·2HCl (L-Histidinamide dihydrochloride) is a valuable research chemical with

potential applications in cell biology, biochemistry, and drug delivery. While its toxicological

profile is not fully characterized, it is not classified as hazardous, and adherence to standard

laboratory safety procedures should ensure its safe handling. Further research is warranted to

elucidate its specific biological roles and to develop detailed experimental protocols for its use

in various research contexts. This guide provides a foundational understanding of its properties

and safe handling to support its use in the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to H-His-NH2·2HCl (L-
Histidinamide dihydrochloride)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613043#h-his-nh2-2hcl-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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